Cas no 61470-70-0 ([3-[[5-(aminocarbonyl)-1-ethyl-1,6-dihydro-2-hydroxy-4-methyl-6-oxopyridin-3-yl]azo]phenyl]phosphonic acid)

• Product name: [3-[[5-(aminocarbonyl)-1-ethyl-1,6-dihydro-2-hydroxy-4-methyl-6-oxopyridin-3-yl]azo]phenyl]phosphonic acid
• CAS No: 61470-70-0
• MF: C₁₅H₁₇N₄O₆P
• MW: 380.292443990707
• CID: 954549
• PubChem ID: 109090

[3-[[5-(aminocarbonyl)-1-ethyl-1,6-dihydro-2-hydroxy-4-methyl-6-oxopyridin-3-yl]azo]phenyl]phosphonic acid Chemical and Physical Properties

Names and Identifiers

• [3-[[5-(aminocarbonyl)-1-ethyl-1,6-dihydro-2-hydroxy-4-methyl-6-oxopyridin-3-yl]azo]phenyl]phosphonic acid
• (3-((5-(Aminocarbonyl)-1-ethyl-1,6-dihydro-2-hydroxy-4-methyl-6-oxopyridin-3-yl)azo)phenyl)phosphonic acid
• 1-Ethyl-1,2-dihydro-6-hydroxy-4-methyl-2-oxo-5-((3-phosphonophenyl)azo)-3-pyridinecarboxamide
• Phosphonic acid, (3-((5-(aminocarbonyl)-1-ethyl-1,6-dihydro-2-hydroxy-4-methyl-6-oxo-3-pyridinyl)azo)phenyl)-
• Phosphonic acid, P-(3-(2-(5-(aminocarbonyl)-1-ethyl-1,6-dihydro-2-hydroxy-4-methyl-6-oxo-3-pyridinyl)diazenyl)phenyl)-
• P-[3-[2-[5-(Aminocarbonyl)-1-ethyl-1,6-dihydro-2-hydroxy-4-methyl-6-oxo-3-pyridinyl]diazenyl]phenyl]phosphonic acid
• Phosphonic acid, [3-[[5-(aminocarbonyl)-1-ethyl-1,2-dihydro-6-hydroxy-4-methyl-2-oxo-3-pyridinyl]azo]phenyl]-
• DTXSID9069475
• EINECS 262-809-7
• P9XTU9S3VH
• 61470-70-0
• Phosphonic acid, [3-[[5-(aminocarbonyl)-1-ethyl-1,6-dihydro-2-hydroxy-4-methyl-6-oxo-3-pyridinyl]azo]phenyl]-
• LGBJQFMEYYVAHH-UHFFFAOYSA-N
• NS00034696
• WJPDXHREZGGNEI-UHFFFAOYSA-N
• Phosphonic acid, P-[3-[2-[5-(aminocarbonyl)-1-ethyl-1,6-dihydro-2-hydroxy-4-methyl-6-oxo-3-pyridinyl]diazenyl]phenyl]-

• Inchi： InChI=1S/C15H17N4O6P/c1-3-19-14(21)11(13(16)20)8(2)12(15(19)22)18-17-9-5-4-6-10(7-9)26(23,24)25/h4-7,21H,3H2,1-2H3,(H2,16,20)(H2,23,24,25)
• InChI Key： LGBJQFMEYYVAHH-UHFFFAOYSA-N
• SMILES： CCN1C(=C(C(=C(C1=O)N=NC2=CC(=CC=C2)P(=O)(O)O)C)C(=O)N)O

Computed Properties

• Exact Mass: 380.08871
• Monoisotopic Mass: 380.088571
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 740
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 162

Experimental Properties

• Density: 1.6
• Boiling Point: 673.4°C at 760 mmHg
• Flash Point: 361.1°C
• Refractive Index: 1.688
• PSA: 165.88